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Compound of Interest

Compound Name: Monohydroxyisoaflavinine

Cat. No.: B161489 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, no peer-

reviewed studies demonstrating the efficacy of Monohydroxyisoaflavinine have been

identified. This absence of published research prevents the creation of a detailed comparison

guide as requested.

Monohydroxyisoaflavinine is listed in several chemical supplier catalogs, confirming its

existence as a chemical entity with the molecular formula C₂₈H₃₉NO₂ and CAS number

116865-09-9. However, these commercial listings do not provide any data from biological

studies.

In-depth searches for peer-reviewed articles under its chemical name, CAS number, and as

part of the broader class of isoaflavinine derivatives did not yield any specific results regarding

its biological activity, mechanism of action, or comparative efficacy against other compounds.

The broader category of isoflavonoids, to which Monohydroxyisoaflavinine belongs, is an

active area of research. Studies on other isoflavonoids, such as genistein and daidzein, have

explored their potential health benefits. However, this general information on the isoflavonoid

class cannot be extrapolated to Monohydroxyisoaflavinine without specific experimental

evidence.

Conclusion:

Without accessible peer-reviewed research, it is not possible to fulfill the request for a

comparison guide that includes:
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Quantitative Data Tables: No data on IC50 values, inhibition percentages, or other efficacy

metrics are available.

Detailed Experimental Protocols: The absence of studies means there are no methodologies

to report.

Signaling Pathway and Workflow Diagrams: No information exists on the molecular

pathways Monohydroxyisoaflavinine might modulate.

Further research and publication in peer-reviewed journals are necessary before a scientific

comparison of Monohydroxyisoaflavinine's efficacy can be conducted. Researchers,

scientists, and drug development professionals are advised that there is currently no scientific

basis in the public domain to evaluate the efficacy of this specific compound.

To cite this document: BenchChem. [Peer-Reviewed Efficacy Data on
Monohydroxyisoaflavinine Remains Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161489#peer-reviewed-studies-on-
monohydroxyisoaflavinine-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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